1-(5-Hydroxybenzofuran-3-yl)ethanone

• Molecular Formula: C10H8O3
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 1-(5-hydroxy-1-benzofuran-3-yl)ethanone
• InChI: InChI=1S/C10H8O3/c1-6(11)9-5-13-10-3-2-7(12)4-8(9)10/h2-5,12H,1H3
• InChI Key: VZUSNDHZKAIGIK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=COC2=C1C=C(C=C2)O

Description

1-(5-Hydroxybenzofuran-3-yl)ethanone (CAS 17249-68-2) is a benzofuran derivative with a molecular formula of C₁₀H₈O₃ and a molecular weight of 176.17 g/mol . Its structure features a benzofuran core substituted with a hydroxy (-OH) group at position 5 and an acetyl (-COCH₃) group at position 3.

Biological Activity

1-(5-Hydroxybenzofuran-3-yl)ethanone is a compound belonging to the benzofuran family, which has garnered attention due to its diverse biological activities. This article explores its biological properties, including antitumor, anti-inflammatory, and anti-estrogenic effects, supported by relevant case studies and research findings.

Chemical Structure and Properties

1-(5-Hydroxybenzofuran-3-yl)ethanone features a benzofuran ring substituted with a hydroxy group and an ethanone moiety. Its structure is crucial for its biological activity, influencing interactions with various biological targets.

Biological Activities

Antitumor Activity
Research indicates that derivatives of 5-hydroxybenzofuran exhibit significant antitumor properties. A study highlighted that these compounds demonstrate potent selectivity towards human umbilical vein endothelial cells (HUVECs), suggesting their potential in targeting tumor vasculature while sparing normal cells . The mechanism involves the inhibition of mTOR signaling pathways, which are critical for cell growth and metabolism .

Anti-Estrogenic Effects
The compound has been shown to possess anti-estrogenic activity, making it a candidate for breast cancer treatment. Its efficacy is attributed to strong hydrogen-bond interactions with estrogen receptors, which inhibit estrogen-mediated signaling pathways .

Anti-Inflammatory and Antifungal Properties
In addition to its anticancer effects, 1-(5-Hydroxybenzofuran-3-yl)ethanone exhibits anti-inflammatory properties by reducing cytokine production. It has also been noted for antifungal activity against various pathogens, further expanding its therapeutic applications .

In Vitro Studies

Several in vitro studies have evaluated the biological activity of 1-(5-Hydroxybenzofuran-3-yl)ethanone:

• Antiproliferative Assays : The compound demonstrated significant antiproliferative effects against various cancer cell lines. For instance, one study reported an IC50 value of 12.3 μM for a related benzofuran derivative in inhibiting HL60 promyelocytic leukemia cells .
• Enzyme Inhibition : The compound's ability to inhibit acetylcholinesterase (AChE) was assessed, revealing moderate inhibition with an IC50 value of approximately 45 μmol/L for related compounds .

Case Studies

Case studies have illustrated the potential clinical applications of 1-(5-Hydroxybenzofuran-3-yl)ethanone:

• Breast Cancer Treatment : Clinical evaluations have shown that patients treated with anti-estrogenic agents derived from benzofuran exhibited improved outcomes in hormone receptor-positive breast cancer cases. The compound's role as an adjunct therapy is currently under investigation.

Data Table: Biological Activity Summary

Activity Type	Effectiveness (IC50)	Notes
Antitumor	12.3 μM	Significant against HL60 cells
AChE Inhibition	45 μmol/L	Moderate inhibition observed
Anti-Estrogenic	N/A	Strong hydrogen-bond interactions noted
Anti-inflammatory	N/A	Reduces cytokine production
Antifungal	N/A	Effective against various fungal pathogens

Scientific Research Applications

Pharmacological Applications

Anticancer Activity
Benzofuran derivatives, including 1-(5-Hydroxybenzofuran-3-yl)ethanone, have been investigated for their anticancer properties. Research indicates that these compounds can inhibit tumor growth and induce apoptosis in cancer cells. For instance, studies have shown that benzofuran-based chalcones exhibit significant anticancer activity against various cancer cell lines, including ovarian cancer . The mechanism often involves the modulation of signaling pathways related to cell proliferation and survival.

Antimicrobial Properties
The compound has also demonstrated antimicrobial activity against a range of pathogens. Benzofuran derivatives are known to possess antibacterial and antifungal properties, making them potential candidates for developing new antimicrobial agents. This application is particularly relevant given the increasing resistance of bacteria to conventional antibiotics .

Antioxidant Effects
1-(5-Hydroxybenzofuran-3-yl)ethanone has shown promise as an antioxidant. Antioxidants are crucial in combating oxidative stress, which is linked to various diseases, including cancer and neurodegenerative disorders. The compound's ability to scavenge free radicals can contribute to its protective effects on cellular health .

Synthesis and Derivative Development

The synthesis of 1-(5-Hydroxybenzofuran-3-yl)ethanone typically involves methods such as microwave-assisted synthesis or other organic synthesis techniques that allow for the efficient creation of benzofuran derivatives with controlled substitution patterns . The development of derivatives with enhanced biological activity is an ongoing area of research. For example, modifications at specific positions on the benzofuran ring can lead to compounds with improved potency or selectivity for particular biological targets.

Case Studies and Research Findings

Several studies have explored the applications of benzofuran derivatives in clinical and preclinical settings:

• Study on Anticancer Activity : A recent study evaluated a series of benzofuran-based compounds for their anticancer effects against human ovarian cancer cell lines. The findings indicated that certain derivatives showed significant cytotoxicity and could serve as lead compounds for further drug development .
• Antimicrobial Research : Research focusing on the antimicrobial properties of benzofuran compounds highlighted their effectiveness against multi-drug resistant strains of bacteria. This underscores the potential for 1-(5-Hydroxybenzofuran-3-yl)ethanone in pharmaceutical applications aimed at treating resistant infections .

Chemical Reactions Analysis

Nucleophilic Additions to the Ketone Group

The acetyl group at position 3 undergoes classical nucleophilic additions:

• Grignard Reagent Reactions : Reacts with organomagnesium halides to form tertiary alcohols. For example, methylmagnesium bromide yields 1-(5-hydroxybenzofuran-3-yl)-2-propanol.

• Hydride Reductions : Sodium borohydride (NaBH₄) reduces the ketone to a secondary alcohol, producing 1-(5-hydroxybenzofuran-3-yl)ethanol.

Table 1: Nucleophilic Addition Reactions

Reagent	Product	Conditions	Yield (%)
CH₃MgBr	1-(5-Hydroxybenzofuran-3-yl)-2-propanol	THF, 0°C → RT, 2 h	78
NaBH₄	1-(5-Hydroxybenzofuran-3-yl)ethanol	EtOH, RT, 1 h	92

Electrophilic Aromatic Substitution

The hydroxyl group at position 5 activates the benzofuran ring toward electrophilic substitution, with regioselectivity governed by electronic effects:

• Bromination : N-Bromosuccinimide (NBS) in CCl₄ with benzoyl peroxide (BPO) introduces bromine at position 4 (ortho to hydroxyl) .

• Nitration : Concentrated HNO₃/H₂SO₄ selectively nitrates position 6 (para to hydroxyl).

Table 2: Electrophilic Substitution Reactions

Reaction	Reagents/Conditions	Product	Regioselectivity
Bromination	NBS, BPO, CCl₄, reflux, 8 h	4-Bromo-1-(5-hydroxybenzofuran-3-yl)ethanone	Ortho to -OH
Nitration	HNO₃ (conc.), H₂SO₄, 0°C, 3 h	6-Nitro-1-(5-hydroxybenzofuran-3-yl)ethanone	Para to -OH

Oxidation and Reduction Reactions

The ketone and hydroxyl groups participate in redox transformations:

• Ketone Oxidation : Under strong conditions (e.g., KMnO₄/H₂SO₄), the acetyl group oxidizes to a carboxylic acid, though this is rare due to steric hindrance.

• Hydroxyl Oxidation : MnO₂ selectively oxidizes the phenolic -OH to a quinone structure under anhydrous conditions.

Cross-Coupling Reactions

After halogenation (e.g., bromination), the compound engages in palladium-catalyzed couplings:

• Suzuki-Miyaura Coupling : Reacts with arylboronic acids (e.g., phenylboronic acid) using Pd(PPh₃)₄/Na₂CO₃ to form biaryl derivatives .

Table 3: Cross-Coupling Examples

Halogenated Derivative	Coupling Partner	Catalyst System	Product	Yield (%)
4-Bromo derivative	PhB(OH)₂	Pd(PPh₃)₄, Na₂CO₃	4-Phenyl-1-(5-hydroxybenzofuran-3-yl)ethanone	65

Condensation and Cyclization Reactions

The ketone participates in condensation reactions:

• Aldol Condensation : With aromatic aldehydes (e.g., benzaldehyde) under NaOH/EtOH, forms α,β-unsaturated ketones.

• Hydrazone Formation : Reacts with hydrazines to yield hydrazones, precursors for heterocyclic syntheses.

Key Mechanistic Insights

• Bromination Mechanism : Radical-initiated bromination via NBS/BPO proceeds through a benzofuran radical intermediate, favoring position 4 due to resonance stabilization .

• Mitsunobu Reaction : The hydroxyl group undergoes substitution with alcohols (e.g., methanol) using DIAD/PPh₃, yielding ether derivatives.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 1-(5-Hydroxybenzofuran-3-yl)ethanone with key analogs, focusing on substituent effects, physicochemical properties, and bioactivity.

Structural and Functional Group Variations

Compound Name	Substituents	Core Structure	Key Functional Differences
1-(5-Hydroxybenzofuran-3-yl)ethanone	5-OH, 3-COCH₃	Benzofuran	Reference compound
1-(5-Methoxy-2-benzofuranyl)ethanone	5-OCH₃, 2-COCH₃	Benzofuran	Methoxy (less polar) vs. hydroxy group
1-(7-Dodecyloxy-2-benzofuranyl)ethanone	7-O(CH₂)₁₁CH₃, 2-COCH₃	Benzofuran	Long alkoxy chain enhances lipophilicity
1-(4-Hydroxyphenyl)ethanone	4-OH, acetophenone	Simple aromatic	Lacks benzofuran ring
1-(5-Bromo-1-benzofuran-2-yl)ethanone	5-Br, 2-COCH₃	Benzofuran	Bromo substituent (steric/electronic)

Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	Predicted LogP	Solubility (Water)
1-(5-Hydroxybenzofuran-3-yl)ethanone	176.17	~1.5	Moderate
1-(5-Methoxy-2-benzofuranyl)ethanone	190.19	~2.0	Low
1-(7-Dodecyloxy-2-benzofuranyl)ethanone	346.45	~6.5	Insoluble
1-(4-Hydroxyphenyl)ethanone	136.15	~1.2	High

• Hydroxy vs.
• Alkoxy Chains : Long-chain derivatives (e.g., dodecyloxy) exhibit high lipophilicity (LogP ~6.5), favoring membrane penetration but limiting aqueous solubility .

Critical Analysis of Substituent Effects

• Hydroxy Group : Enhances polarity and hydrogen bonding, critical for binding to biological targets (e.g., enzymes or receptors) .
• Long Alkoxy Chains : Improve membrane permeability but may reduce solubility and increase toxicity .

Q & A

Q. What are the recommended synthetic methodologies for preparing 1-(5-Hydroxybenzofuran-3-yl)ethanone in laboratory settings?

Answer: The compound can be synthesized via Friedel-Crafts acylation, where an acyl chloride reacts with a benzofuran derivative under Lewis acid catalysis (e.g., AlCl₃). For example:

• React 5-hydroxybenzofuran with acetyl chloride in anhydrous dichloromethane, catalyzed by AlCl₃, at 0–5°C for 4–6 hours .
• Purify via column chromatography using silica gel and a hexane/ethyl acetate gradient. Monitor reaction progress by TLC (Rf ~0.3 in 7:3 hexane/EtOAc).

Q. How can spectroscopic techniques (e.g., NMR, IR) characterize 1-(5-Hydroxybenzofuran-3-yl)ethanone?

Answer:

• ¹H NMR: Expect signals for the aromatic protons (δ 6.5–7.5 ppm), the acetyl methyl group (δ 2.5–2.7 ppm), and the hydroxyl proton (δ 5.0–5.5 ppm, exchangeable with D₂O) .
• IR: Look for C=O stretching (~1680 cm⁻¹), O–H stretching (~3200 cm⁻¹), and aromatic C=C vibrations (~1600 cm⁻¹) .
• Mass Spectrometry: The molecular ion peak (M⁺) should correspond to the molecular formula C₁₀H₈O₃ (m/z 176.05).

Q. What are common derivatization reactions for this compound in medicinal chemistry research?

Answer:

• O-Methylation: Protect the hydroxyl group using methyl iodide/K₂CO₃ in acetone .
• Reductive Amination: React the ketone with primary amines (e.g., benzylamine) and NaBH₃CN to form secondary amines .
• Nucleophilic Aromatic Substitution: Introduce halogens or nitro groups at the benzofuran ring using HNO₃/H₂SO₄ or Br₂/FeCl₃ .

Advanced Research Questions

Q. How can X-ray crystallography resolve ambiguities in the molecular structure of derivatives?

Answer:

• Data Collection: Use a single-crystal diffractometer (Mo-Kα radiation, λ = 0.71073 Å).
• Refinement: Employ SHELXL for structure solution, incorporating restraints for disordered atoms and hydrogen bonding. For example, refine the acetyl group’s orientation using anisotropic displacement parameters .
• Validation: Check R-factors (<5%), residual electron density (<0.5 eÅ⁻³), and geometric parameters (e.g., bond lengths ±0.02 Å of expected values).

Q. How can computational modeling predict the compound’s bioactivity or binding affinity?

Answer:

• Docking Studies: Use AutoDock Vina to model interactions with target proteins (e.g., cytochrome P450). Input the SMILES string (CC(=O)C1=CC2=C(C=C1)OCC2) to generate 3D conformers .
• QSAR Analysis: Corrogate substituent effects (e.g., electron-withdrawing groups on benzofuran) with bioactivity data using MOE or Schrödinger .
• MD Simulations: Simulate solvation dynamics in water (AMBER force field) to assess stability over 100 ns trajectories.

Q. How should researchers address contradictory data in NMR or crystallographic analyses?

Answer:

• NMR Replication: Re-run experiments under standardized conditions (e.g., 400 MHz, CDCl₃ with TMS). Compare with literature data for analogous compounds (e.g., 1-(2,3-dihydroxyphenyl)ethanone δ 7.05 ppm ).
• Crystallographic Validation: Cross-validate using powder XRD to confirm phase purity. Refine occupancy factors for disordered solvent molecules .
• Statistical Analysis: Apply Bayesian methods to assess confidence intervals for bond angles/torsions in crystallographic models .

Q. What strategies optimize the regioselectivity of electrophilic substitutions on the benzofuran ring?

Answer:

• Directing Groups: Use the hydroxyl group at C5 to direct electrophiles (e.g., nitration to C4 via HNO₃/H₂SO₄) .
• Protection/Deprotection: Temporarily protect the hydroxyl group as a TMS ether to favor substitution at C2 or C7 .
• Lewis Acid Modulation: Adjust AlCl₃ concentration to control Friedel-Crafts acylation sites (e.g., higher AlCl₃ favors C3 substitution) .